N-(2-furylmethyl)-3-[2-({2-[(2-methylphenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-3-[2-[2-(2-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C24H22N4O3S/c1-17-6-2-3-10-21(17)27-22(29)16-32-24-25-11-12-28(24)19-8-4-7-18(14-19)23(30)26-15-20-9-5-13-31-20/h2-14H,15-16H2,1H3,(H,26,30)(H,27,29)
• InChI Key: LJSIYZKWGSHHSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC=CN2C3=CC=CC(=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C24H22N4O3S
• Molecular Weight: 446.5 g/mol

Description

N-(2-furylmethyl)-3-[2-({2-[(2-methylphenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]benzamide is a useful research compound. Its molecular formula is C24H22N4O3S and its molecular weight is 446.53. The purity is usually 95%.
BenchChem offers high-quality N-(2-furylmethyl)-3-[2-({2-[(2-methylphenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-furylmethyl)-3-[2-({2-[(2-methylphenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cardiac Electrophysiological Activity

N-substituted imidazolylbenzamides, including compounds structurally related to N-(2-furylmethyl)-3-[2-({2-[(2-methylphenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]benzamide, have shown promising results in cardiac electrophysiological activity. These compounds demonstrated potency comparable to sematilide, a class III agent used in clinical trials for arrhythmias (Morgan et al., 1990).

Anti-inflammatory and Antibacterial Activities

Compounds with similar structural components have been investigated for their anti-inflammatory and antibacterial properties. For instance, N-(3-chloro-2-oxo-4-phenyl-1-azetidinyl) benzamides have been explored for their effectiveness against inflammation (Kalsi et al., 1990). Additionally, research into 2-(4-aminophenyl) benzimidazole based pyramidine derivatives indicated potential antibacterial activity (Gullapelli et al., 2014).

Anticancer Evaluation

N-substituted benzamides, similar to the molecule , have been synthesized and evaluated for their anticancer activity. These compounds showed varying degrees of efficacy against multiple cancer cell lines, suggesting potential applications in oncology (Ravinaik et al., 2021).

Antiviral Activity

The structural framework of imidazole benzamides has also been employed in the development of antiviral agents. A study on nitroimidazole derivatives, for instance, revealed their potential as non-nucleoside reverse transcriptase inhibitors, indicating their use in HIV treatment (Al-Masoudi et al., 2007).

Inhibitors of TNF-alpha Converting Enzyme

Compounds with benzamide moieties, including those structurally related to N-(2-furylmethyl)-3-[2-({2-[(2-methylphenyl)amino]-2-oxoethyl}thio)-1H-imidazol-1-yl]benzamide, have been identified as potent inhibitors of TNF-alpha Converting Enzyme (TACE). This suggests potential applications in treating inflammatory diseases (Ott et al., 2008).